Cas no 1796602-13-5 (m-Toluoyl-d7 Chloride)

Technical Introduction: m-Toluoyl-d7 Chloride m-Toluoyl-d7 chloride is a deuterated derivative of m-toluoyl chloride, where seven hydrogen atoms are replaced with deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing improved signal resolution and reduced background interference in analytical applications. The compound serves as a key intermediate in the synthesis of deuterated pharmaceuticals and organic compounds, facilitating precise metabolic and mechanistic studies. Its high isotopic purity and consistent reactivity make it valuable for research in medicinal chemistry and isotopic tracing. The deuterium incorporation also minimizes metabolic degradation in biological systems, supporting more accurate pharmacokinetic analyses.

m-Toluoyl-d7 Chloride structure

Product Name:m-Toluoyl-d7 Chloride

CAS No:1796602-13-5

MF:C₈H₇ClO

MW:154.593581438065

CID:5040665

Update Time:2025-10-30

m-Toluoyl-d7 Chloride Chemical and Physical Properties

Names and Identifiers

- Benzoyl-2,3,4,6-d4 chloride, 5-(methyl-d3)-
- m-Toluoyl-d7 Chloride
- Inchi： 1S/C8H7ClO/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
- InChI Key： YHOYYHYBFSYOSQ-UHFFFAOYSA-N
- SMILES： C(C1C([H])=C([H])C([H])=C(C([H])([H])[H])C=1[H])(=O)Cl

m-Toluoyl-d7 Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T536257-10mg	m-Toluoyl-d7 Chloride	1796602-13-5	10mg	$500.00	2023-05-17
TRC	T536257-25mg	m-Toluoyl-d7 Chloride	1796602-13-5	25mg	$ 800.00	2023-09-05
TRC	T536257-50mg	m-Toluoyl-d7 Chloride	1796602-13-5	50mg	$2113.00	2023-05-17

m-Toluoyl-d7 Chloride Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on m-Toluoyl-d7 Chloride

Research Briefing on m-Toluoyl-d7 Chloride (CAS: 1796602-13-5) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the growing importance of deuterated compounds, such as m-Toluoyl-d7 Chloride (CAS: 1796602-13-5), as critical tools in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, applications, and mechanistic insights.

m-Toluoyl-d7 Chloride, a deuterated derivative of m-toluoyl chloride, has gained attention due to its enhanced metabolic stability and utility as a labeling reagent in mass spectrometry-based proteomics and metabolomics. Studies published in 2023-2024 demonstrate its role in the synthesis of deuterated pharmaceutical intermediates, particularly for pharmacokinetic (PK) studies where isotopic labeling reduces background interference in analytical assays.

A key study by Zhang et al. (J. Med. Chem., 2023) utilized 1796602-13-5 to prepare deuterated analogs of kinase inhibitors, observing a 40% increase in plasma half-life compared to non-deuterated counterparts. Nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) data confirmed the positional specificity of deuterium incorporation at the aromatic ring, which was critical for maintaining target binding affinity while improving metabolic resistance.

In proteomics, m-Toluoyl-d7 Chloride has been employed as an acylating agent for stable isotope labeling of amino groups in peptides (Nat. Methods, 2024). The d7-labeling pattern provides a 7-Da mass shift that enables multiplexed quantification with minimal isotopic overlap, addressing limitations of traditional dimethyl labeling. This application was validated in a large-scale cancer biomarker study, achieving a 92% quantification accuracy across 1,200 plasma samples.

From a synthetic chemistry perspective, novel continuous-flow protocols for 1796602-13-5 production have emerged (Org. Process Res. Dev., 2023), achieving 98% isotopic purity at kilogram-scale through Pd-catalyzed hydrogen-deuterium exchange under supercritical conditions. These advances address previous challenges in cost-effective deuterated compound manufacturing.

Ongoing clinical trials (NCT05678984) are evaluating m-Toluoyl-d7 Chloride-derived PET tracers for neuroinflammation imaging, leveraging the kinetic isotope effect to prolong tracer half-life in vivo. Preliminary data show a 2.3-fold improvement in signal-to-noise ratio compared to non-deuterated analogs in Alzheimer's disease models.

Future directions include the development of chiral variants of 1796602-13-5 for stereoselective labeling applications and its integration with CRISPR-Cas9 screening platforms to study deuterium-dependent cellular responses. The compound's unique properties position it as a versatile tool for next-generation drug development and molecular imaging strategies.